N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide

• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-[4-[2-[[5-(2-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]phenyl]acetamide
• InChI: InChI=1S/C20H20N4O3S/c1-13(25)21-15-10-8-14(9-11-15)17(26)12-28-20-23-22-19(24(20)2)16-6-4-5-7-18(16)27-3/h4-11H,12H2,1-3H3,(H,21,25)
• InChI Key: NPLOQADTWRTVGE-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=NN=C(N2C)C3=CC=CC=C3OC

Description

N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide, also known as MTA-SA, is a novel compound that has shown promising results in scientific research. This compound has been synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine and research.

Scientific Research Applications

N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide has been extensively studied for its potential applications in the field of medicine and research. It has been shown to have anticancer, antifungal, and antibacterial properties. N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Mechanism of Action

N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide works by inhibiting the activity of specific enzymes and pathways in the body. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell proliferation. N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide has also been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects
N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide has also been shown to inhibit the growth of fungi and bacteria. Additionally, N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide has been shown to reduce inflammation and oxidative stress in the body.

Advantages and Limitations for Lab Experiments

N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide has also been shown to have low toxicity, making it a safe candidate for further research. However, there are also limitations to using N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its potential side effects and interactions with other drugs.

Future Directions

There are several future directions for research on N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide. One area of research is in the development of N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide as a potential cancer treatment. Further studies are needed to determine the efficacy of N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide in different types of cancer and to determine the optimal dosage and administration schedule. Another area of research is in the development of N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide as a potential treatment for neurodegenerative disorders. Additionally, more research is needed to determine the potential side effects and interactions of N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide with other drugs.

Synthesis Methods

N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide is synthesized using a specific method that involves the reaction of 2-(2-methoxyphenyl)-2-methyl-4-(4-nitrophenyl)-1,3-diazaspiro[4.4]non-1-en-3-one with thioacetic acid, followed by the reaction with 4-bromoacetophenone. The resulting compound is then reacted with sodium azide and hydrogen sulfide to produce N-[4-({[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)phenyl]acetamide.